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Compound of Interest

Compound Name: CAY10471

Cat. No.: B1668647 Get Quote

For research use only. Not for human or veterinary use.

Introduction
CAY10471, also known as TM30089, is a potent and highly selective antagonist of the

Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTH2), also

designated as the Prostaglandin D2 receptor 2 (DP2).[1][2] Prostaglandin D2 (PGD2) is a key

lipid mediator involved in allergic inflammation, and its effects are transduced through two

primary G-protein coupled receptors: DP1 and CRTH2/DP2.[1] While DP1 activation is often

associated with anti-inflammatory effects, CRTH2 activation promotes pro-inflammatory

responses, including the migration and activation of T helper type 2 (Th2) lymphocytes,

eosinophils, and basophils.[3] CAY10471 demonstrates high selectivity for the human

CRTH2/DP2 receptor with a Ki value of 0.6 nM, compared to 1,200 nM for the DP1 receptor

and >10,000 nM for the Thromboxane A2 (TP) receptor.[1] This selectivity makes it a valuable

tool for studying the specific role of the CRTH2 signaling pathway in inflammatory and allergic

diseases like asthma.[4]

This document provides a detailed protocol for the preparation of a stock solution of CAY10471
using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for

ensuring the accuracy and reproducibility of experimental results.
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A summary of the key physical and chemical properties of CAY10471 is provided in the table

below for easy reference.

Property Value References

Formal Name

(+)-3-[[(4-

fluorophenyl)sulfonyl]methylam

ino]-1,2,3,4-tetrahydro-9H-

carbazole-9-acetic acid

[1]

Molecular Formula C₂₁H₂₁FN₂O₄S [1]

Formula Weight 416.5 g/mol [1]

Purity ≥95% [1]

Formulation A crystalline solid [1]

Solubility in DMSO Approx. 30 mg/mL [1]

Calculated Molarity (at 30

mg/mL)
Approx. 72.03 mM

Storage of Solid -20°C [1]

Stability of Solid
≥ 4 years (when stored as

directed)
[1]

Storage of DMSO Stock

Solution
-20°C for long-term (months)

Experimental Protocols
Materials and Equipment

CAY10471 (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
CAY10471 is a potent bioactive compound. Handle with care and avoid direct contact with

skin and eyes.

DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved

substances with it.[5] Always wear appropriate gloves and handle in a well-ventilated area or

chemical fume hood.

Review the Safety Data Sheet (SDS) for CAY10471 and DMSO before beginning work.

Stock Solution Preparation Protocol (Example: 10 mM
Stock)
This protocol describes the preparation of a 10 mM stock solution. The calculations can be

adjusted to prepare a stock solution of a different concentration, not exceeding the maximum

solubility of 30 mg/mL.

Step 1: Calculation of Required Mass

To prepare a specific volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L x 0.001 L x 416.5 g/mol x 1000 mg/g

Mass (mg) = 4.165 mg

Step 2: Weighing the Compound
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Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh out the calculated amount of CAY10471 (e.g., 4.165 mg) directly into the

tube.

Step 3: Dissolving the Compound

Add the required volume of DMSO to the tube containing the CAY10471 solid. For the

example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can be

used to aid dissolution if necessary, but avoid overheating.

Step 4: Storage and Handling

Label the tube clearly with the compound name (CAY10471), concentration (10 mM), solvent

(DMSO), and date of preparation.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C in a dark, dry place. While many compounds are

stable in DMSO at -20°C, it is good practice to minimize exposure to light and moisture.[6]

Note on Further Dilutions: When preparing working solutions for biological experiments, further

dilutions of the DMSO stock should be made in the appropriate aqueous buffer or cell culture

medium immediately before use. Ensure the final concentration of DMSO in the assay is low

(typically <0.5%) as it can have physiological effects at higher concentrations.
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Preparation

Storage

1. Calculate Mass of CAY10471
(e.g., 4.165 mg for 1 mL of 10 mM)

2. Weigh CAY10471
into a sterile tube

3. Add Calculated Volume of DMSO
(e.g., 1 mL)

4. Vortex Until Dissolved

5. Aliquot into Single-Use Tubes

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for CAY10471 Stock Solution Preparation.

CAY10471 Mechanism of Action in the PGD2 Signaling
Pathway
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Prostaglandin D2 (PGD2) Signaling
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Pro-inflammatory Effects
(e.g., Th2 cell, eosinophil
chemotaxis & activation)
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Caption: CAY10471 selectively antagonizes the pro-inflammatory CRTH2/DP2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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